5-[2-Ethyl-5-(trifluoromethyl)pyrazol-3-yl]-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-[2-ethyl-5-(trifluoromethyl)pyrazol-3-yl]-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C8H8F3N5S/c1-2-16-4(6-13-14-7(12)17-6)3-5(15-16)8(9,10)11/h3H,2H2,1H3,(H2,12,14)
• InChI Key: HMULSFPLURHUCR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)C(F)(F)F)C2=NN=C(S2)N
• Molecular Formula: C8H8F3N5S
• Molecular Weight: 263.25 g/mol
• CAS No.: 1946818-43-4

Description

Pyrazoles are five-membered heterocyclic compounds that contain two nitrogen atoms. They are an important class of compounds for drug development and have attracted much attention due to their wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

Pyrazole derivatives can be synthesized using various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach.

Molecular Structure Analysis

Pyrazole derivatives are a special class of N-heterocyclic compounds bearing a heteroaromatic five-membered ring with two adjacent nitrogen atoms in the annular structure.

Chemical Reactions Analysis

Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media.